Cas no 62469-98-1 (ethyl 5-anilino-2H-triazole-4-carboxylate)

• Product Name: ethyl 5-anilino-2H-triazole-4-carboxylate
• CAS No: 62469-98-1
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 2675086
• PubChem ID: 12699268
• Update Time: 2025-04-21

ethyl 5-anilino-2H-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-anilino-2H-triazole-4-carboxylate
• 5-(Phenylamino)-1H-1,2,3-triazole-4-carboxylic acid ethyl
• 5-(PHENYLAMINO)-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 5-Anilino-1,2,3-triazol-carbonsaeure-(4)-ethylester
• 5-anilino-1,2,3-triazole-4-carboxylic acid ethyl ester
• 5-Anilino-1H-[1,2,3]triazol-4-carbonsaeure-aethylester
• 5-anilino-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
• 5-Anilino-4-ethoxycarbonyl-1,2,3-triazol
• ethyl 5-anilino-1H-v-triazole-4-carboxylate
• 62469-98-1
• Ethyl 5-anilino-2H-1,2,3-triazole-4-carboxylate
• DTXSID50507312
• DB-082104
• KQCSAVBJPLAVIG-UHFFFAOYSA-N
• DTXCID20458120
• Ethyl-4-anilino-1,2,3-triazole-5-carboxylate
• SCHEMBL11333461
• ETHYL 5-(PHENYLAMINO)-1H-1,2,3-TRIAZOLE-4-CARBOXYLATE
• ethyl 4-anilino-1,2,3-triazole-5-carboxylate

• Inchi： 1S/C11H12N4O2/c1-2-17-11(16)9-10(14-15-13-9)12-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,12,13,14,15)
• InChI Key： KQCSAVBJPLAVIG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=NNN=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.09600
• Monoisotopic Mass: 232.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• PSA: 79.90000
• LogP: 1.79800